Cas no 1233531-04-8 (4-Bromo-5-nitro-2-cyclopentylphenol)
1233531-04-8 structure
Product Name:4-Bromo-5-nitro-2-cyclopentylphenol
CAS No:1233531-04-8
MF:C11H12BrNO3
MW:286.12188243866
CID:2143649
Update Time:2023-08-04
4-Bromo-5-nitro-2-cyclopentylphenol Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-5-nitro-2-cyclopentylphenol
- JILUBOAKOFLBNJ-UHFFFAOYSA-N
- 4-bromo-2-cyclopentyl-5-nitro-phenol
- 4-Bromo-5-nitro-2-cyclopentylphenol
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- Inchi: 1S/C11H12BrNO3/c12-9-5-8(7-3-1-2-4-7)11(14)6-10(9)13(15)16/h5-7,14H,1-4H2
- InChI Key: JILUBOAKOFLBNJ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)C1CCCC1)O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 262
- Topological Polar Surface Area: 66
4-Bromo-5-nitro-2-cyclopentylphenol Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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